IDO
  • CAY10581
    CAY10581
    • Cat. No.:
    • B160425
    • CAS No.:
    • 1018340-07-2
    • Molecular Formula:
    • C22H21NO4
    • Molecular Weight:
    • 363.4 g/mol
    Description
    The enzyme indoleamine 2,3-dioxygenase (IDO) has been implicated in mediating pathological immunosuppression associated with certain diseases, including cancer. Several naphthoquinones inhibit IDO in vitro and i...
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  • Ido-IN-5
    Ido-IN-5
    • Cat. No.:
    • B560128
    • CAS No.:
    • 1402837-79-9
    • Molecular Formula:
    • C18H21FN2O2
    • Molecular Weight:
    • 316.4 g/mol
    Description
    IDO-IN-5 is a potent human IDO inhibitor with IC50 of 1-10 μM.
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  • Ido-IN-1
    Ido-IN-1
    • Cat. No.:
    • B608058
    • CAS No.:
    • Molecular Formula:
    • C9H7BrFN5O2
    • Molecular Weight:
    • 316.09 g/mol
    Description
    IDO-IN-1 is a potent indoleamine 2,3-dioxygenase (IDO) inhibitor that demonstrates IC50 values of 59 and 12 nM for human IDO enzymatic activity and HeLa cell assays, respectively. It is inactive against tryptoph...
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  • IDO-IN-2
    IDO-IN-2
    • Cat. No.:
    • B608059
    • CAS No.:
    • Molecular Formula:
    • C29H35N7O
    • Molecular Weight:
    • 497.6 g/mol
    Description
    IDO-IN-2 is an inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1;  IC50 = 0.097 µM in HeLa cells). In vivo, IDO-IN-2 (100 mg/kg) decreases intratumor levels of Ki67, a marker of cell proliferation, and reduc...
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  • IDO-IN-7
    IDO-IN-7
    • Cat. No.:
    • B609430
    • CAS No.:
    • 1402837-78-8
    • Molecular Formula:
    • C18H21FN2O2
    • Molecular Weight:
    • 316.4 g/mol
    Description
    NAVOXIMOD is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
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  • IDO5L
    IDO5L
    • Cat. No.:
    • B612236
    • CAS No.:
    • 914471-09-3
    • Molecular Formula:
    • C9H7ClFN5O2
    • Molecular Weight:
    • 271.63 g/mol
    Description
    Indoleamine 2,3-dioxygenase (IDO) metabolizes tryptophan to kynurenine, leading to the production of NAD+ via the kynurenine pathway. It has been implicated in mediating pathological immunosuppression associated...
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  • Indoximod
    Indoximod
    • Cat. No.:
    • B1684509
    • CAS No.:
    • 110117-83-4
    • Molecular Formula:
    • C12H14N2O2
    • Molecular Weight:
    • 218.25 g/mol
    Description
    Indoximod is an indolyl carboxylic acid.
    Indoximod has been used in trials studying the treatment of Glioma, Melanoma, Ependymoma, Gliosarcoma, and Lung Cancer, among others.
    Indoximod is a methylated tryp...
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  • CAY10581
    CAY10581
    • Cat. No.:
    • B10767794
    • CAS No.:
    • Molecular Formula:
    • C22H21NO4
    • Molecular Weight:
    • 363.4 g/mol
    Description
    CAY10581 is a useful research compound. Its molecular formula is C22H21NO4 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CAY10581 suitable for many resear...
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  • Ido-IN-9
    Ido-IN-9
    • Cat. No.:
    • B10800813
    • CAS No.:
    • Molecular Formula:
    • C13H13BrFN7O3S
    • Molecular Weight:
    • 446.26 g/mol
    Description
    Ido-IN-9 is a useful research compound. Its molecular formula is C13H13BrFN7O3S and its molecular weight is 446.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ido-IN-9 suitable for many ...
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  • Ido-IN-11
    Ido-IN-11
    • Cat. No.:
    • B15092740
    • CAS No.:
    • Molecular Formula:
    • C19H23BrFN7O4S
    • Molecular Weight:
    • 544.4 g/mol
    Description
    Ido-IN-11 is a useful research compound. Its molecular formula is C19H23BrFN7O4S and its molecular weight is 544.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ido-IN-11 suitable for many...
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